Cas no 104338-84-3 (2(1H)-Pyridinone, 5-butyl-6-methyl-)

2(1H)-Pyridinone, 5-butyl-6-methyl- structure
104338-84-3 structure
Product Name:2(1H)-Pyridinone, 5-butyl-6-methyl-
CAS No:104338-84-3
MF:C10H15NO
MW:165.232202768326
CID:1147862
PubChem ID:10464679
Update Time:2025-04-20

2(1H)-Pyridinone, 5-butyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 5-butyl-6-methyl-
    • 5-butyl-6-methyl-1H-pyridin-2-one
    • 5-butyl-6-methyl-2(1H)-Pyridinone
    • 5-butyl-6-methylpyridin-2(1H)-one
    • DB-317569
    • SCHEMBL9432274
    • UUASPYSJUKVINZ-UHFFFAOYSA-N
    • 104338-84-3
    • DTXSID00440285
    • Inchi: 1S/C10H15NO/c1-3-4-5-9-6-7-10(12)11-8(9)2/h6-7H,3-5H2,1-2H3,(H,11,12)
    • InChI Key: UUASPYSJUKVINZ-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(=C(C)N1)CCCC

Computed Properties

  • Exact Mass: 165.115364102g/mol
  • Monoisotopic Mass: 165.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 33.12000
  • LogP: 2.43820
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